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Executive Summary
Trans-4-hydroxy-L-proline hydrazide (CAS 64616-75-7) is a bifunctional pyrrolidine derivative

that bridges the gap between peptide chemistry and asymmetric organocatalysis.[1] While

often overlooked in favor of its parent amino acid, the hydrazide derivative offers unique

nucleophilic orthogonality. It serves as a critical intermediate in the synthesis of "Cheng-Wang"

type organocatalysts, which exhibit superior stereocontrol in aldol reactions compared to native

proline. Furthermore, the hydrazide moiety provides a latent activation site for native chemical

ligation (NCL) strategies in peptide synthesis, allowing for the assembly of complex collagen-

mimetic scaffolds.
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Property Specification

Chemical Name (2S,4R)-4-hydroxypyrrolidine-2-carbohydrazide

CAS Number 64616-75-7

Molecular Formula C₅H₁₁N₃O₂

Molecular Weight 145.16 g/mol

Stereochemistry
trans (4-hydroxy relative to 2-carboxyl), L-

configuration

Physical State Hygroscopic solid (typically off-white)

Solubility
Soluble in H₂O, MeOH, EtOH; Sparingly soluble

in Et₂O, CH₂Cl₂

pKa (approx) ~9.5 (secondary amine), ~3.5 (hydrazide NH₂)

Synthesis & Manufacturing
The synthesis of trans-4-hydroxy-L-proline hydrazide is a robust two-step protocol starting from

commercially available trans-4-hydroxy-L-proline. The process relies on the conversion of the

carboxylic acid to a methyl ester, followed by nucleophilic displacement with hydrazine.

Mechanism of Synthesis
The transformation proceeds via an acid-catalyzed Fischer esterification followed by a

hydrazinolysis. The stereochemistry at C2 and C4 is preserved throughout the sequence.
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Figure 1: Synthetic pathway for CAS 64616-75-7 preserving stereochemical integrity.

Experimental Protocol
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Step 1: Methyl Ester Formation

Suspend trans-4-hydroxy-L-proline (10.0 g, 76.3 mmol) in anhydrous methanol (100 mL).

Cool to 0°C. Dropwise add thionyl chloride (SOCl₂, 6.1 mL, 83.9 mmol) or bubble anhydrous

HCl gas. Caution: Exothermic.

Reflux the mixture for 4–6 hours until the starting material is consumed (monitor by TLC,

ninhydrin stain).

Concentrate in vacuo to afford the methyl ester hydrochloride as a white solid.

Step 2: Hydrazinolysis

Dissolve the crude methyl ester residue in methanol (50 mL).

Add hydrazine hydrate (80% aqueous solution, 15 mL, ~240 mmol) slowly at room

temperature.

Stir at room temperature for 12 hours. If conversion is slow, heat to mild reflux (60°C) for 2

hours.

Purification: Concentrate the reaction mixture to remove excess hydrazine and methanol.

The residue is often a viscous oil that solidifies upon trituration with diethyl ether or cold

ethanol.

Validation: Electrospray Ionization Mass Spectrometry (ESI-MS) should show [M+H]⁺ =

146.1.

Key Application: Asymmetric Organocatalysis
While L-proline is a classic organocatalyst, its solubility and reactivity profiles can be limiting.

Derivatives like trans-4-hydroxy-L-proline hydrazide serve as precursors to superior catalysts,

such as the Cheng-Wang Catalyst [(N'-benzyl-N'-D-prolyl)-trans-4-hydroxy-L-proline

hydrazide].[2][3]

This derivative creates a highly ordered transition state via hydrogen bonding, significantly

enhancing enantioselectivity in aldol reactions between cyclohexanones and aromatic
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aldehydes.

Catalytic Mechanism
The hydrazide moiety acts as a hydrogen-bond donor, stabilizing the transition state and

directing the approach of the electrophile.
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Figure 2: Organocatalytic cycle showing enamine formation and hydrogen-bond directed

stereoselectivity.

Performance Metrics:

Reaction: Aldol reaction of cyclohexanone + 4-nitrobenzaldehyde.

Catalyst Loading: 5–10 mol%.

Stereoselectivity: Up to >99:1 dr (anti/syn) and >99% ee.[4][5][6]
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Advantage: The hydrazide backbone provides additional H-bonding sites compared to simple

proline amides, locking the transition state geometry.

Key Application: Peptide Ligation & Bioconjugation
In peptide chemistry, the hydrazide group of CAS 64616-75-7 acts as a "masked" thioester

surrogate. This is particularly useful for synthesizing collagen-mimetic peptides where

hydroxyproline is a required residue.

Workflow: Hydrazide Ligation

Peptide Assembly: Incorporate trans-4-hydroxy-L-proline hydrazide at the C-terminus of a

peptide fragment.

Activation: At pH 3.0, treat with NaNO₂ to convert the hydrazide (-CONHNH₂) into an acyl

azide (-CON₃).

Thiolysis: React with a thiol to generate a thioester in situ.

Ligation: React with an N-terminal cysteine peptide to form a native amide bond (Native

Chemical Ligation).

This method allows for the convergent synthesis of long collagen fibers without the risk of

racemization associated with activating the secondary amine of proline.

Analytical Characterization Standards
To ensure the integrity of CAS 64616-75-7 before use in sensitive catalytic or biological

applications, the following specifications must be met:
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Method Acceptance Criteria

¹H NMR (D₂O or DMSO-d₆)
δ ~4.3 (m, 1H, C4-H), ~3.6 (m, 1H, C2-H).

Absence of methyl ester singlet (~3.7 ppm).

ESI-MS Major peak at m/z 146.1 [M+H]⁺.

HPLC Purity

>95% (210 nm). Impurities often include

unreacted ester or free acid (hydrolysis

product).

Water Content

Hygroscopic; keep dry. Karl Fischer titration

recommended if precise stoichiometry is

required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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